Cas no 154323-57-6 (ALMOTRIPTAN)

• Product Name: ALMOTRIPTAN
• CAS No: 154323-57-6
• MF: C₁₇H₂₅N₃O₂S
• MW: 335.464302778244
• MDL: MFCD00927104
• CID: 65359
• PubChem ID: 123606
• Update Time: 2025-06-29

ALMOTRIPTAN Chemical and Physical Properties

Names and Identifiers

• ALMOTRIPTAN
• BUTANEDIOIC ACID, HYDROXY-, COMPD WITH 1-[[[3-[2-(DIMETHYLAMINO)ETHYL]-1H-INDOL-5-YL]METHYL]SULFONYL]PYRROLIDINE
• ALMOTRIPTAN MALATE
• AlmotriptanMaleate
• 1-[[[2-(Dimethyl-amino)ethyl]-1H-indol-5-yl]methyl]sulfonyl]pyrrolidine Malate
• 1-[[3-(2-dimethylaminoethyl)-5-indolyl]methanesulphonyl]pyrrolidine Malate
• LAS-31416 Malate
• Lactose Monohydrate
• 4-Chloro-3-indolyl beta-D-galactopyranoside
• ALMOTRIPTAN-D6
• N,N-Dimethyl-2-(5-((pyrrolidin-1-ylsulfonyl)-methyl)-1H-indol-3-yl)ethanamine
• N,N-dimethyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]ethanamine
• N,N-dimethyl-5-[(1-pyrrolidinylsulfonyl)methyl]-1H-Indole-3-ethanamine
• Almogran
• Axert
• UNII-1O4XL5SN61
• N,N-Dimethyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]-ethanamine
• LAS-31416
• LAS-31416-d6
• AlMotriptan API
• ALMOTRIPTAN(SUBJECTTOPATENETFREE)
• 1-[[3-(2-dimethylaminoethyl)-5-indolyl]methanesulphonyl]pyrrolidine
• 1-[[3-(2-dimethylaminoethyl)-5-indolyl]methanesulphonyl]pyrrolidine-d6
• 1-[[[2-(Dimethyl-amino)ethyl]-1H-indol-5-yl]methyl]sulfonyl]pyrrolidine
• LAS 31416Almotriptan
• AB01563047_02
• almotriptanum
• CS-4530
• BSPBio_002731
• Q409729
• L000846
• KBio2_007544
• Spectrum5_001554
• SPECTRUM1505204
• AB01563047_01
• Pyrrolidine, 1-(((3-(2-(dimethylamino)ethyl)-1H-indol-5-yl)methyl)sulfonyl)-
• Almotriptan (USAN)
• WS-02332
• BRD-K67601717-001-02-0
• KBio3_001951
• LAS 31416
• NS00014315
• D86136
• NCGC00095135-04
• Tox21_111444_1
• CHEMBL1505
• NSC 760092
• dimethyl(2-{5-[(pyrrolidine-1-sulfonyl)methyl]-1H-indol-3-yl}ethyl)amine
• ALMOTRIPTAN [MI]
• N,N-dimethyl-2-(5-((pyrrolidin-1-ylsulfonyl)methyl)-1H-indol-3-yl)ethanamine
• BCP06539
• 1-(((3-(2-(Dimethylamino)ethyl)indol-5-yl)methyl)sulfonyl)pyrrolidine
• AM84500
• CHEBI:520985
• SB19515
• 154323-57-6
• SCHEMBL1957
• Spectrum2_000498
• Spectrum_001884
• LAS31416
• NCGC00095135-05
• EN300-18565831
• CCG-39569
• D02824
• HMS1922L13
• ALMOTRIPTAN [VANDF]
• FT-0651595
• N,N-dimethyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H- indol-3-yl]-ethanamine
• NSC760092
• SR-05000001986-1
• KBioSS_002414
• NCGC00095135-02
• AKOS015895080
• GTPL7110
• AC-8799
• SPBio_000395
• A809522
• ALMOTRIPTAN [USAN]
• ALMOTRIPTAN [INN]
• BIDD:GT0048
• DTXSID5044289
• Almotriptan [USAN:INN:BAN]
• CAS-154323-57-6
• Almotrintan
• PNU-180638
• 1O4XL5SN61
• Tox21 111444
• Pyrrolidine, 1-[[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]sulfonyl]-
• DB00918
• NSC-760092
• Pharmakon1600-01505204
• DTXCID3024289
• NCGC00095135-01
• KBio2_002408
• N,N-dimethyl-2-{5-[(pyrrolidin-1-ylsulfonyl)methyl]-1H-indol-3-yl}ethanamine
• N02CC05
• KBio2_004976
• Spectrum4_001134
• Tox21_111444
• KBioGR_001647
• 1-[[[3-[2-(dimethylamino)ethyl]indol-5-yl]methyl]sulfonyl]pyrrolidine
• ALMOTRIPTAN [WHO-DD]
• SR-05000001986
• HY-B0383A
• Spectrum3_001006
• NCGC00095135-03
• BRD-K67601717-001-03-8
• BRD-K67601717-037-02-4
• DB-064033

• MDL： MFCD00927104
• Inchi： 1S/C17H25N3O2S/c1-19(2)10-7-15-12-18-17-6-5-14(11-16(15)17)13-23(21,22)20-8-3-4-9-20/h5-6,11-12,18H,3-4,7-10,13H2,1-2H3
• InChI Key： WKEMJKQOLOHJLZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=C(C(=CN2)CCN(C)C)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 335.16700
• Monoisotopic Mass: 335.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• PSA: 64.79000
• LogP: 3.21630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on ALMOTRIPTAN

Almotriptan: A Comprehensive Overview

Almotriptan (CAS No. 154323-57-6) is a highly effective medication belonging to the class of triptans, which are widely used for the acute treatment of migraine headaches. This compound has garnered significant attention in the medical community due to its rapid onset of action, high efficacy, and favorable safety profile. In this article, we will delve into the latest research findings, clinical applications, and pharmacological properties of Almotriptan, providing a comprehensive understanding of its role in migraine management.

The chemical structure of Almotriptan is characterized by its unique tryptamine backbone, which is crucial for its pharmacological activity. Recent studies have highlighted the importance of this structure in enabling Almotriptan to selectively bind to serotonin receptors, particularly the 5-HT1B and 5-HT1D subtypes. These receptors play a pivotal role in modulating cerebral vasoconstriction and inhibiting the release of pro-inflammatory neuropeptides, both of which are key mechanisms in alleviating migraine pain. The selective agonism of these receptors contributes to the drug's high efficacy while minimizing adverse effects associated with non-selective agents.

One of the most notable advancements in Almotriptan research is its ability to provide rapid relief from migraine symptoms. Clinical trials have demonstrated that Almotriptan can achieve pain relief within 30 minutes to 1 hour after administration, making it one of the fastest-acting triptans available. This rapid onset is particularly beneficial for patients who experience severe migraines that significantly impair their daily activities. Moreover, studies have shown that Almotriptan is effective in reducing associated symptoms such as nausea, photophobia, and phonophobia, further enhancing its therapeutic value.

The safety profile of Almotriptan has also been extensively studied, with research indicating a low incidence of side effects compared to other triptans. Common side effects include dizziness, somnolence, and dry mouth, which are generally mild and transient. However, recent studies have emphasized the importance of monitoring for rare but serious adverse events such as coronary artery spasm or cerebrovascular events in patients with pre-existing cardiovascular conditions. These findings underscore the need for careful patient screening and personalized treatment plans when prescribing Almotriptan.

Another area of interest in Almotriptan research is its potential for long-term use and prophylactic applications. While traditionally used for acute migraine attacks, emerging studies suggest that low-dose regimens may help reduce the frequency and severity of migraines over time. This dual utility makes Almotriptan a versatile option for patients with both episodic and chronic migraine conditions. Furthermore, comparative studies have shown that Almotriptan has a favorable tolerability profile compared to other triptans like sumatriptan or zolmitriptan, making it a preferred choice for many clinicians.

The pharmacokinetics of Almotriptan have also been thoroughly investigated, revealing optimal bioavailability and predictable clearance rates. Studies indicate that oral administration results in rapid absorption with peak plasma concentrations achieved within 1-2 hours. This characteristic aligns with its observed rapid onset of therapeutic effects. Additionally, research into drug-drug interactions has shown that Almotriptan has minimal interactions with commonly prescribed medications, further enhancing its suitability for use in diverse patient populations.

Recent advancements in molecular modeling and computational chemistry have provided deeper insights into the binding mechanisms of Almotriptan at serotonin receptors. These studies have revealed subtle structural modifications that could potentially enhance receptor affinity or selectivity in future drug designs. Such innovations hold promise for developing next-generation triptans with improved efficacy and reduced side effects.

In conclusion, Almotriptan (CAS No. 154323-57-6) stands as a cornerstone in migraine therapy due to its rapid action, high efficacy, and favorable safety profile. The latest research continues to uncover new insights into its pharmacological mechanisms and clinical applications, solidifying its role as a preferred treatment option for millions of migraine sufferers worldwide.